N'-{5-chloro-2-nitrobenzylidene}-4-ethoxybenzohydrazide

• Molecular Formula: C16H14ClN3O4
• Molecular Weight: 347.75 g/mol
• IUPAC Name: N-[(E)-(5-chloro-2-nitrophenyl)methylideneamino]-4-ethoxybenzamide
• InChI: InChI=1S/C16H14ClN3O4/c1-2-24-14-6-3-11(4-7-14)16(21)19-18-10-12-9-13(17)5-8-15(12)20(22)23/h3-10H,2H2,1H3,(H,19,21)/b18-10+
• InChI Key: FSEOZQMTYQTNMA-VCHYOVAHSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)N/N=C/C2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• SMILES: CCOC1=CC=C(C=C1)C(=O)NN=CC2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Description

N-[(5-chloro-2-nitrophenyl)methylideneamino]-4-ethoxybenzamide is a C-nitro compound.

Scientific Research Applications

Antimicrobial Evaluation

N'-{5-chloro-2-nitrobenzylidene}-4-ethoxybenzohydrazide and its derivatives have been extensively studied for their antimicrobial properties. Research has shown that compounds with nitro, methoxy, and hydroxy substituents on the phenyl ring exhibit significant antimicrobial activity (Kumar et al., 2011). Additionally, other studies indicate that diorganotin(IV) complexes derived from similar hydrazide bases demonstrate potent antimicrobial effects against various pathogens, with certain phenyl derivatives showing enhanced activity (Pachwania et al., 2022). The antimicrobial potential of these compounds extends to bacteria such as Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae, as evidenced by their moderate to high minimum inhibition concentration values (Lei et al., 2015).

Antioxidant Activity

Some studies focus on the antioxidant properties of these compounds. For example, organotin(IV) complexes derived from N'-{5-chloro-2-nitrobenzylidene}-4-ethoxybenzohydrazide and related compounds have shown significant antioxidant activities, as evaluated by DPPH assay (Pachwania et al., 2022).

Crystal Structure Analysis

The crystal structures of various compounds derived from N'-{5-chloro-2-nitrobenzylidene}-4-ethoxybenzohydrazide have been extensively characterized. These studies provide insights into the molecular and crystallographic properties of these compounds, which are crucial for understanding their reactivity and potential applications (Zhang et al., 2015).

Xanthine Oxidase Inhibitory Activity

The inhibitory effects of N'-{5-chloro-2-nitrobenzylidene}-4-ethoxybenzohydrazide derivatives on xanthine oxidase, an enzyme associated with gout and hyperuricemia, have been investigated. These compounds have shown promising xanthine oxidase inhibitory activities, with potential applications in treating related disorders (Han et al., 2022).

Drug-likeness and Molecular Docking

In silico studies and molecular docking simulations have been conducted to evaluate the drug-likeness and potential therapeutic applications of these compounds. These studies help in predicting the oral activity and interaction with biological targets, furthering their potential as pharmaceutical agents (Amereih et al., 2020).